Cas no 1221278-57-4 (5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole)

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole structure

1221278-57-4 structure

Product Name:5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole

CAS No:1221278-57-4

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD15147267

CID:823637

PubChem ID:53415054

Update Time:2024-11-03

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole
- 5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-cyclobutyl-
- WYB27857
- CS-16013
- MFCD15147267
- EN300-329239
- 1221278-57-4
- AKOS014313273
- CS-0084153
- DB-358958
- 5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole
- MDL： MFCD15147267
- Inchi： 1S/C7H9ClN2O/c8-4-6-9-7(10-11-6)5-2-1-3-5/h5H,1-4H2
- InChI Key： BCCZZVBQASSARF-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2CCC2)=NO1

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1.7

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A449039769-1g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole	1221278-57-4	95%	1g	$646.68	2023-09-03
Alichem	A449039769-5g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole	1221278-57-4	95%	5g	$1903.00	2023-09-03
Apollo Scientific	OR510140-100mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	>98%	100mg	£165.00	2025-02-20
abcr	AB450417-250 mg	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; .	1221278-57-4		250MG	€322.00	2023-07-18
abcr	AB450417-1 g	5-Chloromethyl-3-cyclobutyl-[1,2,4]oxadiazole; .	1221278-57-4		1g	€578.50	2023-07-18
Chemenu	CM317942-250mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	250mg	$***	2023-04-03
Chemenu	CM317942-1g	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	1g	$***	2023-04-03
Chemenu	CM317942-5g	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	5g	$***	2023-04-03
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-2109-10g	5-(chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	10g	$1200	2023-09-07
Chemenu	CM317942-100mg	5-(Chloromethyl)-3-cyclobutyl-1,2,4-oxadiazole	1221278-57-4	95%	100mg	$***	2023-04-03

5-Chloromethyl-3-cyclobutyl-1,2,4oxadiazole Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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